7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane
Description
7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane is a chemical compound with potential applications in scientific research. It is a thiazepane derivative that has been synthesized and studied for its biological activity.
Scientific Research Applications
Environmental Impact and Degradation
Research into the environmental impact of perfluoroalkyl and polyfluoroalkyl substances, which share structural similarities with 7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane, underscores the importance of understanding the persistence and degradation pathways of these compounds. The environmental persistence and bioaccumulation potential of substances like perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA) have been a significant concern. Studies suggest the need for further research into the degradation pathways, environmental fate, and the development of remediation technologies for these compounds (Liu & Mejia Avendaño, 2013; Kucharzyk et al., 2017).
Biological Monitoring and Health Risks
The widespread use and environmental dispersion of fluorinated compounds, including those structurally related to 7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane, necessitate comprehensive biological monitoring to understand their impact on human health and ecosystems. Research highlights the detection of these compounds in various biota, indicating their broad environmental reach and potential health implications. These findings call for ongoing monitoring and evaluation of the bioaccumulation and toxicological impacts of such substances (Houde et al., 2006; Burkhard, 2021).
Potential for Novel Applications
Despite concerns regarding their environmental and health impacts, compounds like 7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane hold potential for novel applications due to their unique chemical properties. Research into the synthesis, modification, and application of such fluorinated compounds continues to offer insights into new technologies and materials. These studies contribute to the development of compounds with enhanced performance and reduced environmental impact (Dighe et al., 2015; Teli et al., 2023).
properties
IUPAC Name |
7-phenyl-4-[4-(trifluoromethyl)phenyl]sulfonyl-1,4-thiazepane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3NO2S2/c19-18(20,21)15-6-8-16(9-7-15)26(23,24)22-11-10-17(25-13-12-22)14-4-2-1-3-5-14/h1-9,17H,10-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZALLJFNKRZTCJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCSC1C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3NO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Phenyl-4-((4-(trifluoromethyl)phenyl)sulfonyl)-1,4-thiazepane | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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